Acenaphtho[1,2-b]quinoxaline-9-carboxylic acid

• CAS No.: 134859-13-5
• Molecular Formula: C19H10N2O2
• Molecular Weight: 298.3 g/mol
• IUPAC Name: acenaphthyleno[1,2-b]quinoxaline-9-carboxylic acid
• InChI: InChI=1S/C19H10N2O2/c22-19(23)11-7-8-14-15(9-11)21-18-13-6-2-4-10-3-1-5-12(16(10)13)17(18)20-14/h1-9H,(H,22,23)
• InChI Key: CQNYRPSEJIZKNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C4=NC5=C(C=C(C=C5)C(=O)O)N=C4C3=CC=C2

Description

Acenaphtho[1,2-b]quinoxaline-9-carboxylic acid is a useful research compound. Its molecular formula is C19H10N2O2 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mL of dimethylformaldehyde was added to a mixture of 10 g of purified acenaphthenequinone and 84 g of 3,4-diaminobenzoic acid. The reactant continued to be stirred at room temperature for 21 hours. The precipitate was filtered to obtain a crude composition. This crude composition was dissolved in heated dimethylformamide, filtered again and purified by washing in dimethylformamide and water.